Cas no 61335-95-3 (5-Thiazolecarboxylic acid, 2-(4-methoxyphenyl)-, methyl ester)

5-Thiazolecarboxylic acid, 2-(4-methoxyphenyl)-, methyl ester structure
61335-95-3 structure
Product Name:5-Thiazolecarboxylic acid, 2-(4-methoxyphenyl)-, methyl ester
CAS No:61335-95-3
MF:C12H11NO3S
MW:249.285641908646
CID:483512
PubChem ID:13010149
Update Time:2025-04-19

5-Thiazolecarboxylic acid, 2-(4-methoxyphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolecarboxylic acid, 2-(4-methoxyphenyl)-, methyl ester
    • methyl 2-(4-methoxyphenyl)-1,3-thiazole-5-carboxylate
    • methyl 2-(4-methoxyphenyl)thiazole-5-carboxylate
    • 61335-95-3
    • AKOS017559367
    • DTXSID30514943
    • FT-0701790
    • Inchi: 1S/C12H11NO3S/c1-15-9-5-3-8(4-6-9)11-13-7-10(17-11)12(14)16-2/h3-7H,1-2H3
    • InChI Key: WCXKRAOFOWWCJA-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=CN=C1C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 249.04603
  • Monoisotopic Mass: 249.04596439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 76.7Ų

Experimental Properties

  • PSA: 48.42

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